1-(3-Fluorophenyl)-4-isocyanato-2-pyrrolidinone
Overview
Description
1-(3-Fluorophenyl)-4-isocyanato-2-pyrrolidinone (3FP-ICP) is a synthetic organic compound with a molecular formula of C10H9FNO2. It is a colorless to pale yellow liquid with a characteristic odor. It is used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a pharmaceutical intermediate. It has been studied for its potential applications in drug design and development.
Scientific Research Applications
1-(3-Fluorophenyl)-4-isocyanato-2-pyrrolidinone has been studied for its potential applications in drug design and development. It has been used as a reagent in organic synthesis to synthesize novel compounds. It has also been used as a catalyst in polymerization reactions. It has been studied for its ability to modulate the activity of enzymes and receptors, and for its possible use in the development of new drugs.
Mechanism of Action
1-(3-Fluorophenyl)-4-isocyanato-2-pyrrolidinone has been studied for its ability to modulate the activity of enzymes and receptors. It has been found to act as a competitive inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been found to act as an agonist of the G-protein coupled receptor GPR120, which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been found to act as an agonist of the G-protein coupled receptor GPR120, which is involved in the regulation of glucose and lipid metabolism. In addition, it has been found to have antioxidant properties, which may be beneficial in the prevention of oxidative damage to cells.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(3-Fluorophenyl)-4-isocyanato-2-pyrrolidinone in laboratory experiments include its low cost, ease of synthesis, and stability in a wide range of conditions. Its low toxicity and high solubility in organic solvents also make it an attractive choice for laboratory use. However, its potential to modulate the activity of enzymes and receptors may limit its use in certain experiments.
Future Directions
Future research on 1-(3-Fluorophenyl)-4-isocyanato-2-pyrrolidinone could focus on its potential applications in drug design and development. Studies could be conducted to further explore its ability to modulate the activity of enzymes and receptors, and to identify novel compounds that could be synthesized using this compound as a reagent. Additionally, further research could be conducted to explore the biochemical and physiological effects of this compound and its potential use as an antioxidant. Finally, studies could be conducted to investigate the potential side effects of this compound and its long-term safety.
properties
IUPAC Name |
1-(3-fluorophenyl)-4-isocyanatopyrrolidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9FN2O2/c12-8-2-1-3-10(4-8)14-6-9(13-7-15)5-11(14)16/h1-4,9H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQNLRLPMLAGWLQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC(=CC=C2)F)N=C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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